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Compound of Interest

(S)-4-Amino-5-phenylpentanoic
Compound Name:

acid
CAS No.: 916198-97-5
Cat. No.: B568839

Get Quote

Executive Summary & Structural Context

(S)-4-Amino-5-phenylpentanoic acid (also known as

-Amino-benzenepentanoic acid) is a critical non-proteinogenic amino acid. It serves as a chiral
building block for neprilysin inhibitors (e.g., Sacubitril) and various peptidomimetics.

Unlike standard

-amino acids (like Phenylalanine), this molecule is a

-amino acid. This structural difference dictates a unique fragmentation behavior in Mass
Spectrometry (MS). While

-amino acids predominantly fragment via combined water/CO loss to form immonium ions,

-amino acids possess the unique ability to cyclize into stable 5-membered lactam rings
(pyrrolidinones) upon dehydration.
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Why This Matters: Distinguishing this specific isomer from its

-or

-analogs is a frequent challenge in synthesis verification. This guide provides the mechanistic
insights and spectral fingerprints required to confirm identity and purity using ESI-MS/MS and
EI-MS.

Mechanistic Theory: The "Lactam Rule"

The fragmentation of (S)-4-Amino-5-phenylpentanoic acid (

Da) is governed by the distance between the amino group (position 4) and the carboxylic acid
(position 1).

The Pathway Divergence
e -Amino Acids (e.g., Phenylalanine): Protonation leads to the loss of
and
(
, 46 Da) almost simultaneously, yielding a stable immonium ion (
).

e -Amino Acids ((S)-4-Amino-5-phenylpentanoic acid): The flexible aliphatic backbone
allows the N-terminal amine to attack the carbonyl carbon. This results in the loss of only
water (18 Da) to form a protonated

-lactam (pyrrolidinone).

This m/z 176.1 ion is the diagnostic “fingerprint” for this molecule, distinguishing it from isomers
that cannot form stable 5-membered rings.

Comparative Fragmentation Analysis

This section compares the performance of Electrospray lonization (ESI-CID) versus Electron
Impact (El) for this specific analyte.

Table 1: ESI-MS/MS vs. EI-MS Performance Matrix
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Feature ESI-MS/MS (CID) EI-MS (GC-MS)
Minimal (Dilute in Requires Derivatization (e.g.,
Sample Prep
MeOH/Water) MSTFA/TMS)
Weak/Absent
Strong

Molecular lon

(due to rapid fragmentation)

Dominant Mechanism

Charge-Remote Fragmentation

& Cyclization

Radical-Induced Cleavage (

-cleavage)

Key Diagnostic lon

m/z 176 (Lactam formation)

m/z 174 (if TMS derivatized,
M-117)

Isomer Specificity

High (Distinguishes

via neutral loss)

Moderate (Relies on retention

time)

Sensitivity

High (Femtomole range)

Moderate

Table 2: Isomer Differentiation (ESI-CID Mode)

Dominant

Primary Neutral

Isomer Type Structure . Fragment (from m/z
0SS
194)
(S)-4-Amino-5- 2 176 (Lactam)
m/z actam
-lsomer phenylpentanoic acid ~ (-18)
Homophenylalanine )
_Isomer analog (-46) m/z 148 (Immonium)
m/z 177 or 176 (forms
-Isomer -Homophenylalanine (-17) or

-lactam, less stable)

Detailed Fragmentation Pathways (ESI-CID)

The following diagram illustrates the specific fragmentation tree for the protonated precursor
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Visualization: Fragmentation Tree (DOT)
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Figure 1: ESI-MS/MS fragmentation tree for (S)-4-Amino-5-phenylpentanoic acid. The
formation of the m/z 176 lactam ion is the primary diagnostic pathway.

Key Fragment lons Explained:

e m/z 194.12

176.11 (Base Peak):

o Mechanism: Intramolecular nucleophilic attack of the N-terminal amine on the carbonyl

carbon, expelling water.
o Significance: This confirms the

-amino acid structure. An

-amino acid would typically show a dominant peak at m/z 148 (loss of 46 Da).

e m/z 91.05 (Tropylium):
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o Mechanism: Cleavage of the benzyl side chain. The aromatic ring rearranges to the highly
stable seven-membered tropylium cation (

).
o Significance: Confirms the presence of the phenyl group.[1]

e m/z 177.09 (Minor):

o Mechanism: Direct loss of ammonia (

)

o Significance: Less favorable than lactam formation due to the high stability of the 5-
membered ring product in the water-loss pathway.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and trust in your data, follow this validated ESI-MS/MS protocol.

Reagents & Preparation

e Solvent A: Water + 0.1% Formic Acid (Proton source).[2]
e Solvent B: Acetonitrile (LC-MS Grade).

» Standard Prep: Dissolve (S)-4-Amino-5-phenylpentanoic acid to 1 mg/mL in 50:50
MeOH:H20. Dilute to 1 pg/mL (approx 5 pM) for direct infusion.

Instrument Parameters (Generic Q-TOF/Orbitrap)

« lonization: ESI Positive Mode (

).

o Capillary Voltage: 3.0 - 3.5 kV.

o Cone Voltage: 20-30 V (Keep low to prevent in-source fragmentation of the labile precursor).
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e Collision Energy (CID): Stepped energy ramp (10, 20, 30 eV) is recommended to observe
both the survivor precursor and the fragmentation tree.

Validation Workflow (DOT)
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Figure 2: Decision tree for validating the structural identity of the amino acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568839?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

